Cas no 1263277-46-8 (3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 1263277-46-8
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• MDL: MFCD18426338
• CID: 4584079
• PubChem ID: 60764331
• Update Time: 2025-05-22

3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, 3-chloro-2-fluoro-N,N-dimethyl-

• MDL： MFCD18426338
• Inchi： 1S/C8H9ClFNO2S/c1-11(2)14(12,13)7-5-3-4-6(9)8(7)10/h3-5H,1-2H3
• InChI Key： ZVKYGHYRLWXCRG-UHFFFAOYSA-N
• SMILES： C1(S(N(C)C)(=O)=O)=CC=CC(Cl)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide

3-Chloro-2-Fluoro-N,N-Dimethylbenzene-1-Sulfonamide

The compound 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No: 1263277-46-8) is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique molecular structure, which combines a benzene ring with a sulfonamide group and halogen substituents, making it a versatile building block for advanced chemical synthesis.

Sulfonamides are a class of compounds that have gained considerable attention in recent years due to their diverse functional properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of the sulfonamide group in this compound contributes to its high stability and reactivity under various chemical conditions. Additionally, the chlorine and fluorine substituents on the benzene ring enhance its electronic properties, making it an ideal candidate for use in electron-deficient aromatic systems.

Recent studies have highlighted the importance of halogenated aromatic compounds like 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide in the development of novel materials for optoelectronic devices. The combination of the sulfonamide group and halogen substituents creates a unique electronic environment that can be exploited for enhancing the performance of organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that this compound can serve as an effective electron transport layer in OLEDs, significantly improving their efficiency and stability.

In the pharmaceutical industry, sulfonamides are widely used as intermediates for the synthesis of bioactive compounds. The dimethylamino group in this compound adds further functionality by providing steric bulk and enhancing solubility properties, which are critical for drug delivery systems. Recent advancements in medicinal chemistry have focused on modifying the substituents on the benzene ring to optimize bioavailability and target specificity.

The synthesis of 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene sulfonic acid derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity levels. The use of microwave-assisted synthesis has also been explored to accelerate reaction times while maintaining product quality.

From an environmental perspective, understanding the degradation pathways of compounds like 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide is crucial for assessing their ecological impact. Recent research has shown that this compound undergoes rapid hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This information is vital for designing sustainable chemical processes and minimizing environmental risks.

In conclusion, 3-chloro-2-fluoro-N,N-dimethylbenzene-1-sulfonamide (CAS No: 1263277-46-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in the development of next-generation technologies.